Cas no 1251552-18-7 (N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo3,4-dpyrimidin-1-ylacetamide)

• Product Name: N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo3,4-dpyrimidin-1-ylacetamide
• CAS No: 1251552-18-7
• MF: C₂₃H₂₃N₃O₅
• MW: 421.445825815201
• CID: 5990882
• PubChem ID: 49664371
• Update Time: 2025-08-03

N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo3,4-dpyrimidin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo3,4-dpyrimidin-1-ylacetamide
• N-(4-ethoxyphenyl)-2-[4-(4-methylphenyl)-2,5-dioxo-4,7-dihydro-3H-furo[3,4-d]pyrimidin-1-yl]acetamide
• N-(4-ethoxyphenyl)-2-[4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo[3,4-d]pyrimidin-1-yl]acetamide
• VU0624084-1
• 1251552-18-7
• AKOS024484858
• 2-(2,5-dioxo-4-(p-tolyl)-3,4-dihydrofuro[3,4-d]pyrimidin-1(2H,5H,7H)-yl)-N-(4-ethoxyphenyl)acetamide
• F3406-6729

• Inchi： 1S/C23H23N3O5/c1-3-30-17-10-8-16(9-11-17)24-19(27)12-26-18-13-31-22(28)20(18)21(25-23(26)29)15-6-4-14(2)5-7-15/h4-11,21H,3,12-13H2,1-2H3,(H,24,27)(H,25,29)
• InChI Key： XZYWQCLBBQMEIF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CN1C2COC(=O)C=2C(C2=CC=C(C)C=C2)NC1=O

Computed Properties

• Exact Mass: 421.16377084g/mol
• Monoisotopic Mass: 421.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 97Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo3,4-dpyrimidin-1-ylacetamide

Professional Introduction to Compound with CAS No. 1251552-18-7 and Product Name: N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo[3,4-d]pyrimidin-1-ylacetamide

The compound with the CAS number 1251552-18-7 and the product name N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo[3,4-d]pyrimidin-1-ylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including an amide moiety and a fused pyrimidine ring system, makes this compound a promising candidate for further investigation in drug discovery and development.

Recent research in the area of heterocyclic chemistry has highlighted the importance of fused ring systems in medicinal chemistry. The furo[3,4-d]pyrimidin core structure is particularly interesting due to its ability to interact with various biological targets. Studies have shown that such scaffolds can exhibit a wide range of pharmacological effects, making them valuable in the design of novel therapeutic agents. The specific arrangement of atoms in this compound's structure contributes to its unique chemical properties and potential biological activity.

The N-(4-ethoxyphenyl) substituent is another key feature of this molecule. Ethoxyphenyl groups are known to enhance the solubility and bioavailability of pharmaceutical compounds. Additionally, they can influence the electronic properties of the molecule, affecting its interactions with biological targets. The combination of these features suggests that this compound may have a high binding affinity for certain enzymes or receptors involved in critical biological pathways.

Moreover, the 2,5-dioxo group within the furo[3,4-d]pyrimidin core adds another layer of complexity to the molecule. This group can participate in hydrogen bonding interactions and may play a crucial role in determining the compound's three-dimensional structure. Such structural features are often essential for achieving optimal binding affinity and selectivity in drug design.

In the context of current research trends, this compound aligns well with the growing interest in multitarget-directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, which can lead to more effective therapeutic outcomes. The structural features of N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo[3,4-d]pyrimidin-1-ylacetamide make it a suitable candidate for developing such multitargeted drugs.

Several studies have demonstrated the potential of furo[3,4-d]pyrimidin derivatives as inhibitors of various enzymes and receptors. For instance, modifications in this scaffold have been shown to affect kinases and other enzymes involved in cancer signaling pathways. The presence of both N-(4-ethoxyphenyl) and 2-4-(4-methylphenyl) substituents may further enhance its inhibitory activity against these targets. This makes the compound a promising lead for further optimization towards therapeutic applications.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex fused ring system. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are essential for characterizing the intermediate compounds and confirming the final structure.

Once synthesized, rigorous testing is necessary to evaluate the compound's pharmacological properties. In vitro assays are commonly used to assess its activity against relevant biological targets. These assays provide valuable insights into the compound's potential therapeutic efficacy and selectivity. Additionally, preclinical studies involving cell-based models can help identify any off-target effects that may need to be addressed before moving into clinical trials.

The development of new drugs is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The unique structural features of N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo-1H,2H,3H,4H,5H,7H-furo[3,4-d]pyrimidin-1-ylacetamide make it an exciting candidate for further investigation in this multidisciplinary field. Continued research efforts will be essential to fully elucidate its potential applications in medicine.

In conclusion,N-(4-ethoxyphenyl)-2-4-(4-methylphenyl)-2,5-dioxo -1 H,, 3 H,, 4 H,, 5 H,, 7 H -furo [3, , 4 d ] pyrimidin -1 - ylacetamide represents a significant advancement in pharmaceutical chemistry with its complex fused ring system and multiple functional groups. Its potential biological activities make it a promising candidate for further investigation in drug discovery and development. As research in heterocyclic chemistry continues to progress,CAS no .1251552 -18 -7 will undoubtedly play a crucial role in shaping future therapeutic strategies.